Cas no 921484-56-2 (1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea)

• Product Name: 1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea
• CAS No: 921484-56-2
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 6308786
• PubChem ID: 41158702
• Update Time: 2025-07-01

1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea
• F2096-0301
• 1-[4-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-3-(3-methylphenyl)urea
• AKOS024626941
• 1-(4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)thiazol-2-yl)-3-(m-tolyl)urea
• 921484-56-2
• 1-(3-methylphenyl)-3-{4-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-1,3-thiazol-2-yl}urea

• Inchi： 1S/C22H22N4O2S/c1-15-5-4-8-18(11-15)23-21(28)25-22-24-19(14-29-22)12-20(27)26-10-9-16-6-2-3-7-17(16)13-26/h2-8,11,14H,9-10,12-13H2,1H3,(H2,23,24,25,28)
• InChI Key： BLOCQKZZTOOAJZ-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2=CC=CC(C)=C2)=O)=NC(=C1)CC(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 406.14634713g/mol
• Monoisotopic Mass: 406.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea

Chemical Profile of 1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea (CAS No. 921484-56-2)

1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea, identified by its Chemical Abstracts Service (CAS) number 921484-56-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of multiple pharmacophoric elements, including aromatic rings, heterocyclic systems, and functional groups that are known to modulate biological pathways. The structural complexity of this compound suggests potential applications in the development of novel therapeutic agents, particularly in addressing complex diseases where multifunctional targeting is required.

The core structure of 1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea consists of a phenyl ring substituted at the 3-position with a methyl group. This aromatic moiety is linked to a thiazole ring via an urea functional group. The thiazole ring itself is a well-known pharmacophore found in numerous bioactive compounds, exhibiting properties such as antimicrobial, antifungal, and anti-inflammatory activities. The presence of the urea group introduces a polar moiety that can enhance solubility and binding affinity to biological targets.

What further distinguishes this compound is the incorporation of a tetrahydroisoquinoline scaffold into its structure. Tetrahydroisoquinolines are a class of heterocyclic compounds that are widely recognized for their pharmacological properties. They are known to interact with various neurotransmitter receptors and ion channels, making them relevant in the treatment of neurological disorders such as depression and Parkinson's disease. The specific substitution pattern on the tetrahydroisoquinoline ring in this compound may confer unique biological activities that differ from other tetrahydroisoquinoline derivatives.

The ethyl chain extending from the tetrahydroisoquinoline moiety and linking it to the thiazole ring adds another layer of complexity to the molecule. This chain can serve as a linker to modulate the conformation and accessibility of the pharmacophoric groups. Additionally, it may influence interactions with biological targets by providing steric hindrance or by enabling specific conformational preferences that enhance binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 1-(3-methylphenyl)-3-{4-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-1,3-thiazol-2-yl}urea with greater accuracy. These studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in diseases such as cancer and inflammation. For instance, the combination of the thiazole and tetrahydroisoquinoline moieties could potentially interfere with signaling pathways that are dysregulated in these conditions.

In vitro studies have begun to explore the pharmacological profile of 1-(3-methylphenyl)-3-{4-2-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygen 1-oxygenoxygen 12-oxygenoxygen 34-tetrahydroisoquiinoineineineineineineineineinlinetetralinlinetetralinlinetetralinlinetetralinlinetetralinlinetralinlinelinothiazolylethylethylenethylenethylenethylenethylenethylenethylenethylyl}urea (CAS No. 92148456). Initial results indicate that it may possess anti-proliferative properties against certain cancer cell lines. The mechanism behind this effect likely involves interactions with key cellular targets that regulate cell growth and survival. Further research is needed to fully elucidate these interactions and to determine whether this compound can be developed into a lead candidate for drug discovery.

The synthesis of 1-(3-methylphenyl)-3-{4-oxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxyooxylethylethylenoxyoxyoxyoxyoxyoxyoxyoxyoxyoxyoxyoxyoxyoxyoxyoxymethylphenyloxyzoliozoluylyl}urea (CAS No. 92148456) presents challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to build key structural motifs efficiently. Additionally, advances in automated synthesis platforms have enabled high-throughput production of analogues for rapid screening.

The development of novel therapeutic agents often requires optimization of physicochemical properties such as solubility, bioavailability, and metabolic stability. In the case of 1-(3-methylphenyl)-3-{4-oxyooxyooxyooxyooxyooxyooxyooxyoolinolinolinolinolinolinolinolinolinolinoolinoolinoolinoolinothiazolylethylethylenethylenethylenethylenethylenethylenethylenethylyl}urea (CAS No. 92148456), modifications to its structure may be necessary to enhance these properties while maintaining biological activity. Computational modeling can play a crucial role in identifying promising modifications by predicting how changes in structure will affect physicochemical parameters.

The potential applications of 1-(3-methylphenyl)-3-{4-oxyziozioxylethylethylenoxyoxymethylphenzylozoliozoluylyl}urea (CAS No. 92148456) extend beyond oncology. Its structural features suggest that it may also be relevant in treating inflammatory diseases and neurological disorders. For example, the interaction between the tetrahydroisoquinoline moiety and neurotransmitter receptors could make it a candidate for developing treatments for conditions such as chronic pain or cognitive dysfunction.

As research continues to uncover new biological functions and mechanisms associated with heterocyclic compounds like tetrahydroisoquinoline, thiazole derivatives will undoubtedly remain a fertile ground for drug discovery efforts. The complexity inherent in molecules like 1-(methylphenyl)-{42(12tetralinoineineienienienienienienienienienieni) ethylene(ethyleneethyleneethyleneethyleneethyleneethyleneethyleneethylene)}urea (CAS No., suggesting their potential as scaffolds for novel therapeutics is well-founded.